2-Chlorobenzoylacetonitrile
2-Chlorobenzoylacetonitrile
Brand Name:
Vulcanchem
CAS No.:
40018-25-5
VCID:
VC0017063
InChI:
InChI=1S/C9H6ClNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2
SMILES:
C1=CC=C(C(=C1)C(=O)CC#N)Cl
Molecular Formula:
C9H6ClNO
Molecular Weight:
179.6 g/mol
2-Chlorobenzoylacetonitrile
CAS No.: 40018-25-5
Reference Standards
VCID: VC0017063
Molecular Formula: C9H6ClNO
Molecular Weight: 179.6 g/mol
CAS No. | 40018-25-5 |
---|---|
Product Name | 2-Chlorobenzoylacetonitrile |
Molecular Formula | C9H6ClNO |
Molecular Weight | 179.6 g/mol |
IUPAC Name | 3-(2-chlorophenyl)-3-oxopropanenitrile |
Standard InChI | InChI=1S/C9H6ClNO/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4H,5H2 |
Standard InChIKey | SBSWHTFHLWSSQS-UHFFFAOYSA-N |
SMILES | C1=CC=C(C(=C1)C(=O)CC#N)Cl |
Canonical SMILES | C1=CC=C(C(=C1)C(=O)CC#N)Cl |
Synonyms | 2-Chloro-β-oxo-benzenepropanenitrile; (o-Chlorobenzoyl)acetonitrile; (2-Chlorophenyl)cyanomethyl Ketone; 3-(2-Chlorophenyl)-3-oxo-propanenitrile; 3-Oxo-3-(2-chlorophenyl)propanenitrile; o-Chloro-ω-cyanoacetophenone; o-Chlorobenzoylacetonitrile; o-Chl |
PubChem Compound | 2734201 |
Last Modified | Nov 11 2021 |
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